inhibitors

  • YM 230888
    • Cat. No.:
    • B1662338
    • CAS No.:
    • Molecular Formula:
    • C19H28N4OS
    • Molecular Weight:
    • 360.5 g/mol
    Description
    Selective mGlu1 antagonist (Ki = 13 nM). Inhibits mGlu1-mediated inositol phosphate production in rat cerebellar granule cells (IC50 = 13 nM). Displays antinociceptive and analgesic effects in vitro;  exhib...
  • meta-Hoechst
    • Cat. No.:
    • B1662179
    • CAS No.:
    • 132869-83-1
    • Molecular Formula:
    • C25H24N6O
    • Molecular Weight:
    • 424.5 g/mol
    Description
    Hoechst stains are part of a family of blue fluorescent dyes used to stain DNA. HOE-S 785026 is a cell dye for DNA.IC50 Value:These Bis-benzimides were originally developed by Hoechst AG, which numbered all thei...
  • Sacubitril
    • Cat. No.:
    • B1662468
    • CAS No.:
    • 149709-62-6
    • Molecular Formula:
    • C24H29NO5
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Sacubitril is a member of biphenyls.
    Sacubitril is a prodrug neprilysin inhibitor used in combination with valsartan to reduce the risk of cardiovascular events in patients with chronic heart failure (NYHA Cl...
  • 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]p...
    • Cat. No.:
    • B1663275
    • CAS No.:
    • 151213-16-0
    • Molecular Formula:
    • C₂₀H₂₁ClFN₃O₃
    • Molecular Weight:
    • 405.8 g/mol
    Description
    BAY-Y 3118 is a new chlorofluoroquinolone with antimicrobial activity.
  • Collagen proline hydroxylase inhibitor
    • Cat. No.:
    • B1662230
    • CAS No.:
    • 223666-07-7
    • Molecular Formula:
    • C18H18N4O4
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Collagen proline hydroxylase inhibitor is a collagen proline hydroxylase inhibitor;  useful for antifibroproliferative agents.
  • Guanoxabenz
    • Cat. No.:
    • B1663198
    • CAS No.:
    • 24047-25-4
    • Molecular Formula:
    • C8H8Cl2N4O
    • Molecular Weight:
    • 247.08 g/mol
    Description
    Guanoxabenz is a dichlorobenzene.
  • N-(3-Pyridyl)indomethacin Amide
    • Cat. No.:
    • B1662391
    • CAS No.:
    • 261766-29-4
    • Molecular Formula:
    • C24H20ClN3O3
    • Molecular Weight:
    • 433.9 g/mol
    Description
    N-(3-pyridyl)-indomethacin amide (N-3PyIA) is one of several aromatic amides of indomethacin reported to be potent and selective reversible inhibitors of COX-2.1 N-3PyIA selectively inhibits human recombinant CO...
  • Dimebolin
    • Cat. No.:
    • B1663025
    • CAS No.:
    • 3613-73-8
    • Molecular Formula:
    • C21H25N3
    • Molecular Weight:
    • 319.4 g/mol
    Description
    Latrepirdine is a member of methylpyridines and a pyridoindole. It has a role as a geroprotector.
    Latrepirdine has been investigated for the treatment of Alzheimer's Disease and Huntington's Disease....
  • Bicuculline methobromide
    • Cat. No.:
    • B1663182
    • CAS No.:
    • 66016-70-4
    • Molecular Formula:
    • C21H20BrNO6
    • Molecular Weight:
    • 462.3 g/mol
    Description
    GABAA receptor antagonist;  High Quality Biochemicals for Research Uses
  • Carbamimidoyl(dimethyl)azanium;[(E)-[1-[2-(furan-3-yl)e...
    • Cat. No.:
    • B1663117
    • CAS No.:
    • 94203-53-9
    • Molecular Formula:
    • C28H47N3O5S
    • Molecular Weight:
    • 537.8 g/mol
    Description
    Antagonist of the mammalian bile acid sensor farnesoid-X-receptor (FXR);  High Quality Biochemicals for Research Uses